Cas no 90250-69-4 ([1,1'-Bicyclohexyl]-4-ol, 4-(3-fluoro-4-methylphenyl)-4'-pentyl-)

• Product Name: [1,1'-Bicyclohexyl]-4-ol, 4-(3-fluoro-4-methylphenyl)-4'-pentyl-
• CAS No: 90250-69-4
• MF: C₂₄H₃₇FO
• MW: 360.548391103745
• CID: 791307
• PubChem ID: 71429606
• Update Time: 2025-04-19

[1,1'-Bicyclohexyl]-4-ol, 4-(3-fluoro-4-methylphenyl)-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-4-ol, 4-(3-fluoro-4-methylphenyl)-4'-pentyl-
• 1-(3-fluoro-4-methylphenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol
• 1~3~-Fluoro-1~4~-methyl-3~4~-pentyl-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
• DTXSID10848278
• 90250-69-4

• Inchi： 1S/C24H37FO/c1-3-4-5-6-19-8-10-20(11-9-19)21-13-15-24(26,16-14-21)22-12-7-18(2)23(25)17-22/h7,12,17,19-21,26H,3-6,8-11,13-16H2,1-2H3
• InChI Key： YFHKJZRGARMZFL-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1(CCC(CC1)C1CCC(CCCCC)CC1)O

Computed Properties

• Exact Mass: 360.28284396g/mol
• Monoisotopic Mass: 360.28284396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 20.2Ų